1-(2,4-dimethylphenyl)-4-(2-nitrobenzoyl)piperazine

• IUPAC Name: [4-(2,4-dimethylphenyl)piperazin-1-yl]-(2-nitrophenyl)methanone
• InChI: InChI=1S/C19H21N3O3/c1-14-7-8-17(15(2)13-14)20-9-11-21(12-10-20)19(23)16-5-3-4-6-18(16)22(24)25/h3-8,13H,9-12H2,1-2H3
• InChI Key: CKUFXHNPBVQJKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC=C3[N+](=O)[O-])C
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

1-(2,4-dimethylphenyl)-4-(2-nitrobenzoyl)piperazine is a useful research compound. Its molecular formula is C19H21N3O3 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.15829154 g/mol and the complexity rating of the compound is 485. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis

Crystal Structure Characterization

Another aspect of research involves crystallography to understand the compound's solid-state behavior. This includes the study of polymorphs, which are different crystal forms of the same molecule, providing insights into the material's properties. M. Jotani and team (2018) described two polymorphs of a similar compound, analyzing their conformations and intermolecular interactions (M. Jotani et al., 2018).

Synthesis and Optimization

Research has also been conducted on the synthesis of related piperazine compounds. This includes exploring different synthetic routes and optimizing reaction conditions to improve yield and purity. For instance, Z. Quan (2006) discussed the synthesis of a similar piperazine derivative, focusing on various factors influencing the reactions (Z. Quan, 2006).

Potential Biological and Pharmaceutical Applications

1-(2,4-Dimethylphenyl)-4-(2-Nitrobenzoyl)Piperazine and related compounds are being researched for their potential biological and pharmaceutical applications. For example, studies have investigated their antibacterial and antifungal properties, as well as their potential as anti-HIV agents. One such study by S. Shroff et al. (2022) evaluated the antibacterial activities of novel 1,4-disubstituted piperazines (S. Shroff et al., 2022).

Chemical and Physical Properties

Studies on the chemical and physical properties of related piperazine derivatives, such as their oxidation behavior or interactions with other molecules, are crucial for understanding their potential applications. T. Tanaka et al. (1977) conducted a study on the oxidation of piperazinediones, a related chemical class, which can inform the understanding of similar compounds (T. Tanaka et al., 1977).